Cas no 1021071-79-3 (4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide)

• Product Name: 4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide
• CAS No: 1021071-79-3
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 5948445
• PubChem ID: 42111168
• Update Time: 2025-05-19

4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide
• 4-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide
• 1021071-79-3
• 4-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)butanamide
• F5106-0129
• AKOS024498659
• VU0635972-1

• Inchi： 1S/C20H18N4O3S/c1-13-6-7-15-17(12-13)28-20(21-15)22-18(25)5-2-10-24-19(26)9-8-14(23-24)16-4-3-11-27-16/h3-4,6-9,11-12H,2,5,10H2,1H3,(H,21,22,25)
• InChI Key： IQKZSYXXWCIULU-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C)C=C2S1)(=O)CCCN1N=C(C2=CC=CO2)C=CC1=O

Computed Properties

• Exact Mass: 394.10996162g/mol
• Monoisotopic Mass: 394.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide

Introduction to Compound with CAS No. 1021071-79-3 and Product Name: 4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide

Compound with the CAS number 1021071-79-3 and the product name 4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a pyridazine ring, a furan moiety, and a benzothiazole substituent, which collectively contribute to its unique chemical properties and biological interactions.

The pyridazine core in this molecule is particularly noteworthy, as it has been extensively studied for its role in various pharmacological contexts. Pyridazines are known for their ability to act as scaffolds in drug design, often exhibiting properties such as bioavailability and metabolic stability. The presence of the 6-oxo group on the pyridazine ring further enhances the compound's reactivity and potential for further derivatization, making it a versatile building block for medicinal chemists.

Additionally, the furan moiety attached to the pyridazine ring introduces another layer of complexity to the compound's structure. Furan derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The specific positioning of the furan ring at the 3-position of the pyridazine suggests that this compound may exhibit unique interactions with biological targets compared to other analogs.

The benzothiazole substituent at the N-position of the butanamide group adds another dimension to the compound's pharmacological potential. Benzothiazoles are a class of heterocycles that have been widely explored in drug development due to their favorable pharmacokinetic properties and ability to modulate various biological pathways. The 6-methyl group on the benzothiazole ring further fine-tunes the electronic properties of this moiety, potentially influencing its binding affinity and selectivity towards specific targets.

Recent research in medicinal chemistry has highlighted the importance of multi-target directed drugs (MTDDs), which are designed to interact with multiple biological targets simultaneously. The structural features of 4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide make it an excellent candidate for this approach. The combination of a pyridazine core, a furan moiety, and a benzothiazole substituent suggests that this compound may have dual or even polypharmacological effects, which could be particularly beneficial in treating complex diseases.

One area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and molecular targets. The structural components of this molecule suggest that it may be able to modulate several key inflammatory mediators. For instance, the pyridazine ring could interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), while the benzothiazole moiety might influence cytokine production or signaling pathways involving nuclear factor kappa B (NFκB).

Another potential application lies in oncology. Cancer is characterized by uncontrolled cell growth and proliferation, as well as resistance to apoptosis. The multifaceted nature of this compound could make it effective against various types of cancer by targeting multiple pathways involved in tumor progression. Studies have shown that pyridazine derivatives can inhibit kinases involved in cell cycle regulation, while benzothiazoles have been found to induce apoptosis in cancer cells.

The furan ring, in particular, has been implicated in several anti-cancer mechanisms. It has been reported that furan derivatives can disrupt microtubule formation, leading to cell cycle arrest and apoptosis. Additionally, furans have demonstrated antioxidant properties, which could be beneficial in reducing oxidative stress associated with cancer development.

In terms of drug development methodologies, computational chemistry has played an increasingly important role in predicting the biological activity of novel compounds. Advanced computational techniques such as molecular docking and virtual screening have enabled researchers to identify potential drug candidates more efficiently than traditional experimental approaches. The structural features of 4-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide make it an attractive candidate for these computational studies.

Molecular docking simulations can provide insights into how this compound interacts with specific biological targets at an atomic level. By comparing binding affinities and interaction patterns with known active compounds, researchers can gain valuable information about its potential efficacy and selectivity. These computational predictions can then be validated through experimental studies, thereby accelerating the drug discovery process.

The synthesis of this compound also represents an interesting challenge from a synthetic chemistry perspective. The integration of multiple heterocyclic moieties into a single molecular framework requires careful planning and execution. Recent advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the formation of carbon-carbon bonds between distant positions in a molecule.

The synthesis of 4-[3-(furan-2-yl)-6-oxyo-pyridoziinil]-N-(benzotiazoil)]butamida involves several key steps that highlight these modern synthetic strategies. For instance, the introduction of the furan ring could be achieved through a Friedel-Crafts acylation followed by reduction or through a condensation reaction involving furfural derivatives. The subsequent construction of the pyridazine ring might involve cyclocondensation reactions between appropriate precursors.

The final step involves linking all these moieties together through strategic bond-forming reactions while maintaining regioselectivity at each stage. This process requires meticulous optimization to ensure high yields and purity levels necessary for pharmaceutical applications.

In conclusion,4-[3-(furan 2 yl)- 6 - oxo - 1 , 6 - dihydropyridoziinil ] - N - (benzotiazoil ) butamida represents an exciting example how structural complexity can be leveraged for therapeutic benefit . Its unique combination o f functional groups , along w ith recent advances i n computational chemistry , synthetic methodology , makes i t an attractive candidate f or further exploration i n both academic research l aboratories industrial settings . As our understanding o f disease mechanisms continues t o evolve so too will our ability t o design innovative therapeutics like those based on compounds like ours . This ongoing work holds promise not only f or treating current medical challenges but also setting foundation s f or future generations o f treatments . p >